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Compound of Interest

Compound Name: Tetrazine-Ph-OPSS

Cat. No.: B12420263

Audience: Researchers, scientists, and drug development professionals.
Introduction

Tetrazine-Ph-OPSS is a heterobifunctional linker molecule integral to the field of
bioconjugation and antibody-drug conjugate (ADC) development. This compound features a
tetrazine moiety for rapid and specific bioorthogonal ligation with trans-cyclooctene (TCO) and
other strained alkenes via an inverse-electron-demand Diels-Alder (iEDDA) cycloaddition.
Additionally, the o-pyridyldisulfide (OPSS) group provides a reactive handle for covalent
attachment to thiol groups, such as those on cysteine residues in proteins and antibodies. This
dual functionality allows for the precise and efficient construction of complex biomolecular
conjugates.

The IEDDA reaction between tetrazine and TCO is known for its exceptionally fast kinetics and
high specificity, enabling conjugation at low concentrations under physiological conditions. The
disulfide bond within the OPSS group is cleavable under reducing conditions, a feature that can
be exploited for the controlled release of conjugated payloads within the intracellular
environment.

Proper preparation of a stock solution is a critical first step to ensure the reactivity and stability
of Tetrazine-Ph-OPSS for successful conjugation experiments. This document provides a
detailed protocol for the preparation, handling, and storage of a Tetrazine-Ph-OPSS stock
solution.
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Quantitative Data Summary

The following table summarizes the key chemical and physical properties of a typical Tetrazine-
Ph compound. Users should refer to the manufacturer's certificate of analysis for lot-specific

data.
Property Value Source
Molecular Weight Refer to Certificate of Analysis N/A
Appearance Red solid [1]
Solubility Soluble in DMSO, DMF [11[2]
Storage (Solid) -20°C, desiccated [11[3]

-20°C for up to 1 month, -80°C

Storage (Stock Solution)
for up to 6 months

Experimental Protocol: Preparation of a 10 mM
Tetrazine-Ph-OPSS Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Tetrazine-Ph-OPSS in
dimethyl sulfoxide (DMSO).

Materials and Equipment:

» Tetrazine-Ph-OPSS (solid)

¢ Anhydrous dimethyl sulfoxide (DMSO)
e Microcentrifuge tubes

» Pipettes and sterile pipette tips

o \ortex mixer

o Analytical balance
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Procedure:

Equilibration: Before opening, allow the vial of Tetrazine-Ph-OPSS to warm to room
temperature to prevent moisture condensation.

o Weighing: Carefully weigh out the desired amount of Tetrazine-Ph-OPSS powder in a
microcentrifuge tube using an analytical balance.

e Solvent Addition: Add the appropriate volume of anhydrous DMSO to the microcentrifuge
tube to achieve a final concentration of 10 mM. For example, to prepare 100 pL of a 10 mM
stock solution from a compound with a molecular weight of 400 g/mol , you would dissolve
0.4 mg of Tetrazine-Ph-OPSS in 100 pL of anhydrous DMSO.

» Dissolution: Vortex the solution until the Tetrazine-Ph-OPSS is completely dissolved. Gentle
warming or sonication may be used to aid dissolution if precipitation is observed.

» Aliquoting and Storage: Aliquot the stock solution into smaller volumes in microcentrifuge
tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term use
(up to 1 month) or at -80°C for long-term storage (up to 6 months).

Safety Precautions:

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat, when handling Tetrazine-Ph-OPSS and DMSO.

e Handle the compound in a well-ventilated area or a chemical fume hood.

Diagrams
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Workflow for Preparing Tetrazine-Ph-OPSS Stock Solution
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;
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Ready for Use

Click to download full resolution via product page

Caption: Workflow for Preparing Tetrazine-Ph-OPSS Stock Solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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